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Compound of Interest

Compound Name:
4-

(Trifluoromethyl)cyclohexanamine

Cat. No.: B1314293 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-
(Trifluoromethyl)cyclohexanamine

This guide provides comprehensive safety and handling information for 4-
(Trifluoromethyl)cyclohexanamine, intended for researchers, scientists, and drug

development professionals. The information compiled is based on available safety data sheets

and chemical properties. This compound and its derivatives are valuable in pharmaceutical and

agrochemical synthesis.[1]

Chemical and Physical Properties
4-(Trifluoromethyl)cyclohexanamine is a versatile compound available as a mixture of cis-

and trans-isomers, and also as its hydrochloride salt.[1][2] The trifluoromethyl group enhances

its chemical stability and reactivity, making it a key intermediate in the synthesis of various

pharmaceuticals.[1][3]
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Property Value Citations

Molecular Formula

C₇H₁₂F₃N (free base);

C₇H₁₃ClF₃N (hydrochloride

salt)

Molecular Weight

167.17 g/mol (free base);

203.63 g/mol (hydrochloride

salt)

[4]

Appearance
Colorless to light orange to

yellow clear liquid

Boiling Point 71°C at 28 mmHg [5]

Flash Point 52°C [6]

Refractive Index n20D 1.41 [3]

CAS Number

58665-70-6 (cis- and trans-

mixture); 1218943-32-8 (trans-

hydrochloride salt)

[4]

Hazard Identification and Classification
4-(Trifluoromethyl)cyclohexanamine is classified as a hazardous substance. The GHS

classification indicates that it is harmful if swallowed, causes skin and eye irritation, and may

cause respiratory irritation.[4] Some sources also indicate it may cause severe skin burns and

eye damage.[6][7]
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Hazard Class Category
GHS Hazard
Statement

Citations

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[4]

Skin

Corrosion/Irritation
Category 1/2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

[4][6]

Serious Eye

Damage/Eye Irritation
Category 1/2A

H314: Causes severe

skin burns and eye

damage / H319:

Causes serious eye

irritation

[4][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation

(Respiratory tract)

[4]

Flammable liquids Category 4
H226: Flammable

liquid and vapor
[6]

Signal Word: Danger or Warning[4][6]

Pictograms:

Corrosion

Exclamation Mark

Health Hazard

Flame

Safe Handling Procedures
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Proper handling is crucial to minimize risk. Always handle this chemical in a well-ventilated area

or under a chemical fume hood.[8][9] Avoid contact with skin, eyes, and clothing.[10] Do not

breathe mist, gas, or vapors.[11] All equipment used when handling the product must be

grounded to prevent static discharge.[9]

General Handling Workflow

Preparation Chemical Handling Post-Handling

Review Safety Data
Sheet (SDS)

Don Personal Protective
Equipment (PPE)

Work in a well-ventilated
area (fume hood) Ground all equipment Dispense chemical carefully,

avoiding splashes Decontaminate work area Segregate and label waste Remove and dispose of
contaminated PPE Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling 4-(Trifluoromethyl)cyclohexanamine.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling this substance.[12]

Protection Type Specification Citations

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.

[11][12]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and

clothing to prevent skin

exposure. A lab coat is

required.

[10][12]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.

[9][11]
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Storage Requirements
Store containers tightly closed in a dry, cool, and well-ventilated place.[10][11] Keep away from

heat, sparks, open flames, and hot surfaces.[6] It is recommended to store the chemical under

an inert atmosphere as it may be air-sensitive.[6][13] The storage area should be locked up.

[14]

First Aid Measures
In case of exposure, immediate medical attention is required.[15][16]

Exposure Route First Aid Procedure Citations

Inhalation

Remove the victim to fresh air.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[11][15]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[15][16]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[14][15]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[11][15]

Exposure Response Flowchart
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Exposure Incident Occurs

Assess the route of exposure
(Inhalation, Skin, Eye, Ingestion)

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen or
artificial respiration.

Remove contaminated clothing.
Flush skin with water
for at least 15 mins.

Flush eyes with water
for several minutes.

Remove contact lenses.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response to an exposure incident.

Fire Fighting and Spill Management
Fire Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[11] Water spray can be used to cool closed containers.[17]

Hazards: Containers may explode when heated.[17] Firefighting should be done wearing a

self-contained breathing apparatus.[11]

Spill Management:
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Ensure adequate ventilation and remove all sources of ignition.[9]

Absorb the spill with an inert material (e.g., dry sand or earth).[18]

Collect the absorbed material using non-sparking tools into a suitable, closed container for

disposal.[9][18]

Do not let the product enter drains.[8]

Disposal Considerations
4-(Trifluoromethyl)cyclohexanamine must be treated as hazardous waste and should not be

disposed of down the drain.[18] Disposal should be carried out by a licensed chemical waste

management company.[18] The primary recommended method of disposal is high-temperature

incineration.[18] Contaminated materials, including PPE, should be disposed of as hazardous

waste in the same manner as the chemical itself.[18]

Experimental Protocols
While specific experimental protocols for toxicity are not detailed in the provided search results,

a general procedure for the synthesis of related compounds can be inferred, highlighting the

necessary safety precautions. For instance, the synthesis of fluorinated cyclohexylamine

building blocks involves reactions at low temperatures (-78°C) and purification by column

chromatography.[19]

General Experimental Workflow (Synthesis):

Reaction Setup: The reaction is conducted in a well-ventilated fume hood.[20] Reagents are

added under an inert atmosphere (e.g., argon or nitrogen).[21]

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC).[21]

Workup: Once the reaction is complete, it is quenched (e.g., with water) and the product is

extracted using an appropriate solvent (e.g., dichloromethane).[21]

Purification: The crude product is purified, typically by column chromatography.[21]
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Waste Handling: All aqueous and solvent waste is collected in appropriately labeled

hazardous waste containers for disposal.

This workflow underscores the need for constant vigilance and adherence to safety protocols,

from initial setup to final waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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